Cas no 13877-16-2 (Iron(II) Tetrafluoroborate Hexahydrate)

• Product Name: Iron(II) Tetrafluoroborate Hexahydrate
• CAS No: 13877-16-2
• MF: B₂F₈FeH₁₂O₆
• MW: 337.545910835266
• MDL: MFCD00192235
• CID: 119992
• PubChem ID: 24865034
• Update Time: 2025-10-30

Iron(II) Tetrafluoroborate Hexahydrate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),tetrafluoro-, iron(2+) (2:1), hexahydrate (9CI)
• iron(2+),ditetrafluoroborate,hexahydrate
• Iron(Ⅱ) tetrafluoroborate hexahydrate
• CTK8G9005
• Iron(II) tetrafluoroborate hexahydrate
• Iron(II)tetrafluoroborate6H2O
• IRON(II) TETRAFLUOROBORATE, HYDRATE
• ferrous tetrafluoroborate hexahydrate
• Iron bis(tetrafluoroborate) hexahydrate
• Iron(II)tetrafluoroboratehexahydrate97%
• Iron(II) tetrafluoroborate hexahydrate 97%
• 13877-16-2
• iron(II)bis(tetrafluoroborate)hexahydrate
• lambda2-iron(2+) ion bis(tetrafluoroboranuide) hexahydrate
• Iron(II) tetrafluoroborate, hexahydrate
• Iron(II)tetrafluoroboratehexahydrate
• NKQGOEGCKHXNEP-UHFFFAOYSA-N
• Iron(2+) tetrafluoroborate--water (1/2/6)
• iron bis(tetrafluoroborate)hexahydrate
• MFCD00192235
• GS-3656
• iron(2+);ditetrafluoroborate;hexahydrate
• Iron(II) tetrafluoroborate hexahydrate, 97%
• iron(II) bis(tetrafluoroborate) hexahydrate
• iron(II) bis(tetrafluoroborate)hexahydrate
• iron(ii)tetrafluoroborate hexahydrate
• E74403
• AKOS025310248
• DTXSID80578075
• ?(2)-IRON(2+) HEXAHYDRATE DITETRAFLUOROBORATE
• Iron(II) Tetrafluoroborate Hexahydrate

• MDL： MFCD00192235
• Inchi： 1S/2BF4.Fe.6H2O/c2*2-1(3,4)5;;;;;;;/h;;;6*1H2/q2*-1;+2;;;;;;
• InChI Key： NKQGOEGCKHXNEP-UHFFFAOYSA-N
• SMILES： [Fe+2].F[B-](F)(F)F.F[B-](F)(F)F.O.O.O.O.O.O

Computed Properties

• Exact Mass: 338.00400
• Monoisotopic Mass: 338.004159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6Ų

Experimental Properties

• Color/Form: Not available
• PSA: 55.38000
• LogP: 2.21170
• Solubility: Not available

Iron(II) Tetrafluoroborate Hexahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Packing Group：III
• HazardClass：8
• PackingGroup：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts Metalloid fluorides

Additional information on Iron(II) Tetrafluoroborate Hexahydrate

Recent Advances in the Application of Iron(II) Tetrafluoroborate Hexahydrate (CAS 13877-16-2) in Chemical Biology and Pharmaceutical Research

Iron(II) Tetrafluoroborate Hexahydrate (CAS 13877-16-2) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique redox properties and catalytic capabilities. Recent studies have highlighted its potential in diverse applications, ranging from organic synthesis to biomedicine. This research brief synthesizes the latest findings on this compound, focusing on its molecular mechanisms, synthetic utility, and therapeutic implications.

A 2023 study published in Advanced Synthesis & Catalysis demonstrated the compound's efficacy as a Lewis acid catalyst in asymmetric hydrogenation reactions. The iron(II) center's ability to coordinate with chiral ligands while maintaining redox stability enabled enantioselectivities exceeding 90% in prochiral ketone reductions. This breakthrough addresses longstanding challenges in sustainable catalysis, as traditional precious metal catalysts can now be replaced by this earth-abundant alternative.

In pharmaceutical applications, researchers at MIT (2024) utilized Iron(II) Tetrafluoroborate Hexahydrate as a key component in Fenton chemistry-based drug delivery systems. The compound's controlled release of Fe²⁺ ions in tumor microenvironments facilitated localized generation of reactive oxygen species, showing 40% increased efficacy in murine cancer models compared to conventional chemotherapy. This approach capitalizes on the hexahydrate form's enhanced solubility and stability in physiological conditions.

The compound's role in PROTAC (Proteolysis Targeting Chimera) technology has also gained attention. A Nature Chemical Biology (2023) study reported its use in stabilizing iron-dependent E3 ubiquitin ligases, improving targeted protein degradation efficiency by 2.3-fold. The tetrafluoroborate anion's weak coordination properties proved crucial in maintaining the labile iron center's activity without interfering with protein-protein interactions.

Analytical chemistry advancements have leveraged 13877-16-2's magnetic properties for NMR spectroscopy. Researchers developed a novel relaxation agent that enhances signal resolution in macromolecular studies, particularly for membrane proteins. The hexahydrate form's water solubility and paramagnetic effects enabled unprecedented structural insights into G-protein coupled receptors (Journal of the American Chemical Society, 2024).

Despite these advances, challenges remain in optimizing the compound's stability under physiological conditions. Recent work in Chemical Communications (2024) proposes novel encapsulation methods using mesoporous silica nanoparticles, extending its half-life in serum from 2 to 72 hours. This development significantly expands its potential for in vivo applications.

The safety profile of Iron(II) Tetrafluoroborate Hexahydrate continues to be refined. Updated toxicological data (Regulatory Toxicology and Pharmacology, 2023) confirm its low acute toxicity (LD50 > 2000 mg/kg in rats), though chronic exposure studies suggest the need for careful monitoring of iron accumulation in hepatic tissues. These findings inform its growing use in biomedical applications.

Future research directions highlighted in recent reviews include exploring its potential in: (1) photodynamic therapy through visible light-activated redox cycling, (2) biodegradable iron-based biomaterials, and (3) as a cost-effective alternative in large-scale pharmaceutical manufacturing. The compound's unique combination of redox activity, water solubility, and structural versatility positions it as a multifaceted tool for next-generation chemical biology research.